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Introduction

Strobane and Toxaphene are complex mixtures of chlorinated terpenes that were widely used
as insecticides from the mid-20th century until their respective bans and restrictions due to
environmental and health concerns. Both substances are persistent organic pollutants (POPSs)
and share similarities in their chemical nature, biological effects, and toxicological profiles. This
technical guide provides an in-depth analysis of Strobane and its relationship to Toxaphene,
focusing on their chemical composition, synthesis, analytical methodologies, and mechanisms
of action. The information is intended to serve as a valuable resource for researchers,
scientists, and professionals involved in environmental science, toxicology, and drug
development.

Chemical and Physical Properties

Strobane and Toxaphene are not single chemical entities but rather complex mixtures of
hundreds of chlorinated terpene compounds. This complexity leads to a range of physical and
chemical properties rather than single, discrete values.

Table 1: Comparative Physical and Chemical Properties of Strobane and Toxaphene
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Property

Strobane

Toxaphene

CAS Number

8001-50-1[1][2][3][4]

8001-35-2[5][6][7][8]

Approximate Molecular

Formula

C1oHoCI7[1][2][9]

C10H10Cls[5][7][8][10]

Approximate Molecular Weight

377.35 g/mol [1][2][9]

414 g/mol [8][10]

Amber, viscous liquid to waxy

Yellow to amber waxy solid

Appearance , . .

solid with a piney odor
Melting Point Not well-defined (mixture) 65-90 °C[8]
Boiling Point Decomposes upon heating Decomposes at ~155 °C

Water Solubility

Insoluble

Very slightly soluble (approx. 3
mg/L)[8]

Solubility in Organic Solvents

Soluble in hydrocarbon

solvents

Freely soluble in aromatic
hydrocarbons and readily
soluble in aliphatic organic

solvents[8]

Vapor Pressure

Not well-defined (mixture)

0.2-0.4 mmHg at 25 °C

Log Kow (Octanol-Water

Partition Coefficient)

Not well-defined (mixture)

3.2-55

The Relationship Between Strobane and Toxaphene

Strobane and Toxaphene are both produced through the chlorination of terpenes. The primary

distinction lies in their starting materials. Toxaphene is synthesized by chlorinating camphene,

which is typically derived from a-pinene.[11] Strobane, on the other hand, is produced by

chlorinating a mixture of terpenes.[11]

A specific formulation, Strobane-T, has been identified as being chemically identical to

Toxaphene.[11][12][13] This has led to some confusion in the literature, where the terms are

sometimes used interchangeably. However, it is crucial to recognize that "Strobane" can refer

to a broader class of chlorinated terpene mixtures with varying compositions, while
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"Toxaphene" has a more defined, albeit still complex, composition based on the chlorination of
camphene to a specific chlorine content (67-69% by weight).[8]

Starting Materials

alpha-Pinene }—>| Camphene Manufacturing Process )
Broadly Defined
Chlorination ~
. Identical Product
Mixed Terpenes Specifically from Camphene (- ______
Toxaphene

Products

Click to download full resolution via product page

Figure 1: Relationship between Strobane and Toxaphene starting materials and products.

Experimental Protocols
Synthesis

The synthesis of both Strobane and Toxaphene involves the free-radical chlorination of
terpene feedstocks, typically initiated by ultraviolet (UV) light.

Protocol 3.1.1: Laboratory-Scale Synthesis of Toxaphene
Objective: To synthesize a Toxaphene-like mixture by the chlorination of camphene.

Materials:

Camphene (95% purity)

Chlorine gas (Cl2)

Carbon tetrachloride (CCla, analytical grade)

UV lamp (e.g., mercury vapor lamp)
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Three-neck round-bottom flask

Gas inlet tube

Condenser

Magnetic stirrer and stir bar

Gas scrubber (containing sodium hydroxide solution)

Procedure:

Dissolve a known quantity of camphene in carbon tetrachloride in the three-neck round-
bottom flask. A typical concentration is 10-20% (w/v).

Assemble the apparatus in a fume hood. Fit the flask with the gas inlet tube, condenser, and
a stopper. Connect the outlet of the condenser to the gas scrubber to neutralize excess
chlorine gas.

Begin stirring the solution and position the UV lamp to irradiate the flask.

Slowly bubble chlorine gas through the solution via the gas inlet tube. The reaction is
exothermic, and the rate of chlorine addition should be controlled to maintain a gentle reflux.

Monitor the reaction progress by periodically taking small aliquots and analyzing them by gas
chromatography (GC) to observe the disappearance of the camphene peak and the
appearance of a complex mixture of chlorinated products.

Continue the chlorination until the desired degree of chlorination is achieved. For Toxaphene,
this is typically 67-69% chlorine by weight. This can be estimated by the total reaction time
and chlorine flow rate, or more accurately determined by elemental analysis of the product.

Once the reaction is complete, stop the chlorine flow and continue UV irradiation and stirring
for a short period to ensure the reaction of any residual dissolved chlorine.

Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any remaining
dissolved chlorine and hydrogen chloride byproduct.
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» Remove the solvent (carbon tetrachloride) under reduced pressure using a rotary
evaporator.

e The resulting viscous, yellowish, waxy solid is the crude Toxaphene mixture.
Protocol 3.1.2: Laboratory-Scale Synthesis of Strobane

The synthesis of Strobane follows a similar procedure to that of Toxaphene, with the key
difference being the starting material.

Objective: To synthesize a Strobane-like mixture by the chlorination of mixed terpenes.
Materials:

» Mixed terpenes (e.g., a technical grade mixture of pinenes and other monoterpenes)
e Chlorine gas (Cl2)

 Inert solvent (e.g., carbon tetrachloride or chloroform)

e UV lamp

» Reaction apparatus as described in Protocol 3.1.1

Procedure:

» Follow the same general procedure as for Toxaphene synthesis (Protocol 3.1.1), substituting
the mixed terpenes for camphene as the starting material.

e The degree of chlorination for Strobane can vary but is often in a similar range to
Toxaphene. The reaction should be monitored to achieve the desired product characteristics.

o The final product will be a complex mixture of chlorinated terpenes, reflecting the
composition of the initial terpene mixture.
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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